Cas no 846039-94-9 (4-chloro-2-ethoxyaniline)

4-Chloro-2-ethoxyaniline is an organic compound with the molecular formula C₈H₁₀ClNO, featuring both chloro and ethoxy substituents on an aniline backbone. This intermediate is valued for its role in pharmaceutical and agrochemical synthesis, particularly in the development of active ingredients and fine chemicals. Its reactive amino group allows for further functionalization, while the chloro and ethoxy groups contribute to steric and electronic modulation, enhancing selectivity in coupling reactions. The compound exhibits good solubility in common organic solvents, facilitating its use in diverse synthetic applications. Proper handling is required due to potential sensitivity to light and air. Storage under inert conditions is recommended to maintain stability.

4-chloro-2-ethoxyaniline structure

Product Name:4-chloro-2-ethoxyaniline

CAS No:846039-94-9

MF:C₈H₁₀ClNO

MW:171.624101161957

CID:4660081

PubChem ID:7213334

Update Time:2025-06-11

4-chloro-2-ethoxyaniline Chemical and Physical Properties

Names and Identifiers

- 4-CHLORO-2-ETHOXYANILINE
- 4-chloro-2-ethoxyaniline
- Inchi： 1S/C8H10ClNO/c1-2-11-8-5-6(9)3-4-7(8)10/h3-5H,2,10H2,1H3
- InChI Key： MOJMJIHMADVVCQ-UHFFFAOYSA-N
- SMILES： C1(N)=CC=C(Cl)C=C1OCC

Computed Properties

Exact Mass: 171.0450916g/mol
Monoisotopic Mass: 171.0450916g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 11
Rotatable Bond Count: 2
Complexity: 121
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.2
Topological Polar Surface Area: 35.2Å²

4-chloro-2-ethoxyaniline Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Apollo Scientific	OR908487-1g	4-Chloro-2-ethoxyaniline	846039-94-9	95%	1g	£115.00	2025-02-20
Apollo Scientific	OR908487-5g	4-Chloro-2-ethoxyaniline	846039-94-9	95%	5g	£345.00	2025-02-20
Apollo Scientific	OR908487-10g	4-Chloro-2-ethoxyaniline	846039-94-9	95%	10g	£595.00	2025-02-20
TRC	C374310-100mg	4-chloro-2-ethoxyaniline	846039-94-9		100mg	$ 50.00	2022-04-01
TRC	C374310-500mg	4-chloro-2-ethoxyaniline	846039-94-9		500mg	$ 185.00	2022-04-01
TRC	C374310-1g	4-chloro-2-ethoxyaniline	846039-94-9		1g	$ 275.00	2022-04-01
Enamine	EN300-106982-0.05g	4-chloro-2-ethoxyaniline	846039-94-9	95%	0.05g	$20.0	2023-10-28
Enamine	EN300-106982-0.1g	4-chloro-2-ethoxyaniline	846039-94-9	95%	0.1g	$29.0	2023-10-28
Enamine	EN300-106982-0.25g	4-chloro-2-ethoxyaniline	846039-94-9	95%	0.25g	$42.0	2023-10-28
Enamine	EN300-106982-0.5g	4-chloro-2-ethoxyaniline	846039-94-9	95%	0.5g	$65.0	2023-10-28

4-chloro-2-ethoxyaniline Related Literature

1. An approach to C–N activation: coupling of arenesulfonyl hydrazides and arenesulfonyl chlorides with tert-amines via a metal-, oxidant- and halogen-free anodic oxidation†‡

M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
2. An astrophysically-relevant mechanism for amino acid enantiomer enrichment

Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
3. An amide probe as a selective Al3+ and Fe3+ sensor inside the HeLa and a549 cell lines: Pictet–Spengler reaction for the rapid detection of tryptophan amino acid†

Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
4. An approach towards the synthesis of novel fused nitrogen tricyclic heterocyclic scaffolds via GBB reaction†

Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
5. An atomistic mechanism for the degradation of perovskite solar cells by trapped charge†

Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378

Related Categories

Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Aminophenyl ethers

Additional information on 4-chloro-2-ethoxyaniline

Introduction to 4-chloro-2-ethoxyaniline (CAS No. 846039-94-9)

4-chloro-2-ethoxyaniline, identified by the Chemical Abstracts Service Number (CAS No.) 846039-94-9, is a significant intermediate in the realm of organic synthesis and pharmaceutical development. This compound, featuring a chloro and ethoxy substituent on a benzene ring, exhibits unique chemical properties that make it valuable in various synthetic pathways. Its molecular structure, characterized by a chloro group at the 4-position and an ethoxy group at the 2-position of an aniline core, contributes to its reactivity and utility in fine chemical manufacturing.

The synthesis of 4-chloro-2-ethoxyaniline typically involves the selective functionalization of aniline derivatives. The presence of the chloro group enhances its electrophilic aromatic substitution potential, while the ethoxy group introduces nucleophilic characteristics, making it a versatile building block for more complex molecules. In recent years, advancements in catalytic methods have improved the efficiency and selectivity of its production, aligning with the growing demand for sustainable chemical processes.

One of the most compelling applications of 4-chloro-2-ethoxyaniline is in the pharmaceutical industry. Its structural motifs are frequently found in active pharmaceutical ingredients (APIs) due to their ability to interact with biological targets effectively. For instance, derivatives of this compound have been explored as precursors in the synthesis of kinase inhibitors, which play a crucial role in treating cancers and inflammatory diseases. The chloro and ethoxy groups provide handles for further modifications, allowing chemists to fine-tune properties such as solubility, metabolic stability, and binding affinity.

Recent research has highlighted the role of 4-chloro-2-ethoxyaniline in developing novel agrochemicals as well. Its structural framework is conducive to creating herbicides and pesticides with improved efficacy and environmental profiles. By leveraging green chemistry principles, researchers have been able to develop synthetic routes that minimize waste and hazardous byproducts, enhancing the sustainability of its production. This aligns with global efforts to promote eco-friendly agricultural practices without compromising on performance.

The analytical characterization of 4-chloro-2-ethoxyaniline (CAS No. 846039-94-9) is another area where modern techniques have made significant strides. High-resolution mass spectrometry (HRMS), nuclear magnetic resonance (NMR) spectroscopy, and X-ray crystallography provide detailed insights into its molecular structure and purity. These methods are essential for ensuring that the compound meets stringent quality standards before it is used in downstream applications. Furthermore, computational chemistry tools have been increasingly employed to predict its behavior in various chemical reactions, aiding in the rational design of synthetic strategies.

In conclusion, 4-chloro-2-ethoxyaniline stands out as a multifaceted compound with broad utility across multiple industries. Its synthesis continues to be refined through innovative methodologies, while its applications in pharmaceuticals and agrochemicals are expanding thanks to ongoing research efforts. As scientists delve deeper into understanding its reactivity and potential, new possibilities for its use are likely to emerge, reinforcing its importance in modern chemical science.